Cas no 2228241-45-8 (2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228241-45-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5899358
• PubChem ID: 67291764
• Update Time: 2025-10-19

2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid
• EN300-1847399
• SCHEMBL2140203
• 2228241-45-8

• Inchi： 1S/C12H11NO2/c14-12(15)10-6-9(10)8-3-1-2-7-4-5-13-11(7)8/h1-5,9-10,13H,6H2,(H,14,15)
• InChI Key： YZXAQCTWHBCCSM-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC=C2C=CNC=12)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid (CAS No: 2228241-45-8)

2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228241-45-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule combines the intriguing pharmacophoric properties of the indole scaffold with the rigid cyclopropane ring, presenting a promising framework for the development of novel bioactive agents. The presence of both moieties in a single entity suggests potential synergistic effects, making it a valuable candidate for further exploration in drug discovery.

The indole moiety, a well-known structural motif in numerous bioactive natural products and pharmaceuticals, is renowned for its role in modulating various biological pathways. Compounds containing indole have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. Specifically, the 7-position of the indole ring is often a critical pharmacophoric site, influencing binding affinity and biological activity. In 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid, the indole ring is linked to a cyclopropane derivative, which introduces additional conformational constraints and potential interactions with biological targets.

The cyclopropane ring is another key structural feature that contributes to the unique properties of this compound. Cyclopropanes are known for their high ring strain, which can lead to enhanced reactivity and binding affinity when incorporated into biologically active molecules. This strain can be exploited to facilitate interactions with specific residues in protein targets, potentially improving drug efficacy. Moreover, cyclopropane-containing compounds have shown promise in various therapeutic areas, including antiviral and anti-inflammatory applications. The combination of an indole moiety with a cyclopropane ring in 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid creates a structurally diverse entity that may exhibit novel pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies suggest that the indole moiety of 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid can interact with aromatic pockets in protein targets, while the cyclopropane ring may engage in hydrophobic or hydrogen bonding interactions. These insights have guided the design of derivatives with enhanced potency and selectivity. For instance, modifications at the 3-position of the indole ring or variations in the cyclopropane substituents have been explored to optimize biological activity.

The synthesis of 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropane unit requires specialized methodologies to ensure regioselectivity and high yield. Recent reports highlight innovative approaches using transition metal-catalyzed reactions and organocatalysis to construct the cyclopropane core efficiently. Additionally, strategies to functionalize the indole ring without compromising its integrity have been developed, allowing for further derivatization and lead optimization.

In terms of biological activity, preliminary studies on 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid have revealed promising results in several therapeutic areas. Research indicates that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The unique combination of structural features is thought to contribute to its ability to modulate these pathways effectively. Furthermore, preclinical studies are underway to evaluate its potential as an anti-proliferative agent and to investigate its mechanism of action at a molecular level.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before moving into clinical trials. 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid has been subjected to various in vitro assays to evaluate its cytotoxicity, genotoxicity, and pharmacokinetic properties. Early findings suggest that it exhibits favorable profiles with minimal toxicity at therapeutic doses. However, further studies are necessary to confirm these results and to identify any potential side effects or interactions with other drugs.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid. Predictive models have been trained on large datasets of bioactive compounds to identify structural features associated with desired biological activities. These models have helped researchers prioritize compounds for experimental validation, reducing the time and cost associated with lead optimization.

The future prospects for 2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its potential as an antiviral agent has recently gained traction due to its unique structural features that may allow it to interact with viral enzymes or receptors effectively. Additionally, studies are being conducted to investigate its role in modulating immune responses, which could have implications for treating autoimmune diseases.

In conclusion,2-(1H-indol-7-yl)cyclopropane-1-carboxylic acid (CAS No: 2228241-45-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural composition combines the well-documented bioactivity of indole derivatives with the reactivity of cyclopropanes, creating a versatile scaffold for drug development. With continued advancements in synthetic chemistry and computational biology, this molecule is poised to contribute valuable insights into therapeutic innovation.